![molecular formula C13H10Cl2N2O2S2 B2375295 2,3-dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1,4-trione 4-[N-(3,4-dichlorophenyl)hydrazone] CAS No. 338749-60-3](/img/structure/B2375295.png)
2,3-dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1,4-trione 4-[N-(3,4-dichlorophenyl)hydrazone]
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Description
Scientific Research Applications
Synthesis and Derivative Formation
Synthesis of Intermediates : 4-Hydroxy-6-methylthieno[2,3-b]thiopyran-2-sulfonamide, an intermediate of dorzolamide hydrochloride, has been synthesized from 2-mercaptothiophene and crotonic acid, leading to several derivative formations (Lei, 2007).
Derivative Formation for Biological Activity : The reaction of 2,6-diphenyl and 2,6-di-p-tolyltetrahydro-4H-thiopyran-4-ones with benzaldehyde resulted in derivatives such as thiopyrano[4,3-c]isoxazole and thiopyrano[4,3-c]pyrazole, suggesting potential for biological activity research (El-Ghanam, 2006).
Molecular Rearrangement and New Compounds : A study showed a novel molecular rearrangement resulting in 7H-thieno[2,3-c]thiopyran-7-thiones and 4H-thieno[3,2-c]thiopyran-4-thiones, illustrating the potential for discovering new molecular structures (Ogurtsov et al., 2005).
Structural Analysis and Optimization
Crystal Structure Determination : The crystal structure of certain hydrazone derivatives was determined, providing insights into molecular geometry and potential reactivity (Tian Da-ting et al., 2013).
Computational Investigations : Computational investigations on novel hydrazone-containing thieno[2,3-d]pyrimidine revealed insights into molecular interactions and reactivity, useful for drug design and material science (Altowyan et al., 2023).
Biological and Chemical Properties
Antimicrobial Activity : Some compounds synthesized from thieno[2,3-b]thiopyran derivatives showed promising antimicrobial activities, indicating potential applications in pharmaceutical research (Sytnik et al., 2018).
Chemical Scavenging and Protective Properties : Certain thieno[2,3-b]thiopyran derivatives were designed and tested as OH• radical scavengers and showed properties that could protect astroglial glutamate transporters, suggesting neuroprotective applications (Cauquil-Caubère & Kamenka, 1998).
Properties
IUPAC Name |
3,4-dichloro-N-[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino]aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O2S2/c14-10-2-1-8(7-11(10)15)16-17-12-4-6-21(18,19)13-9(12)3-5-20-13/h1-3,5,7,16H,4,6H2/b17-12+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGCAVNMAXWRIFS-SFQUDFHCSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2=C(C1=NNC3=CC(=C(C=C3)Cl)Cl)C=CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C\1CS(=O)(=O)C2=C(/C1=N/NC3=CC(=C(C=C3)Cl)Cl)C=CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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